Catalytic degradation of methylene blue using iron and nitrogen-containing carbon dots as Fenton-like catalysts†
New Journal of Chemistry Pub Date: 2021-11-11 DOI: 10.1039/D1NJ04761B
Abstract
Wastewater pollution is an existing and serious environmental issue. One of the main wastewater pollution sources is from the dyestuff industries and its discharge poses a serious threat to the ecosystem due to its adverse effects on human and environmental health. Conventional wastewater treatments are limited in terms of effectively treating such non-biodegradable contaminants; thus, this work aimed to investigate the degradation of the commercial dye methylene blue (MB) via advanced oxidation processes (AOPs) using carbon dots as Fenton-like catalysts. Iron and nitrogen-containing carbon dots (Fe, N-CDs) were synthesised through a hydrothermal reaction and utilised as catalysts in the degradation of MB. Multiple characterisation techniques were employed to describe the dot properties including FTIR, XPS, TEM, ζ-potential, PL and UV-Vis analyses. Characterisation revealed the synthesis of 7 nm diameter, spherical negatively charged dots rich in iron and nitrogen surface functionalities. Methylene blue was degraded under mild conditions using an innovative green remediation technology which removed nearly 100% of the dye (20 mg L−1) under optimised conditions (at 50 °C, pH 8, H2O2 147 mM, and a catalyst concentration of 0.5 mg mL−1) in only 60 minutes. The active mechanism of the Fe, N-CDs was deduced suggesting the participation of free radicals such as hydroxyl radicals, singlet oxygens and holes. Importantly, the effluent toxicity assessed using Microtox® confirmed the generation of a non-toxic effluent. This investigation showed that using Fe, N-CDs is an effective way to degrade wastewater pollution whilst significantly minimising its toxicity.
Recommended Literature
- [1] Preparation of nanoscale cationic metal–organic framework Nano Mn(iii)-TP for theranostics based on valence changes†
- [2] Improving laser-induced breakdown spectroscopy regression models via transfer learning†
- [3] A series of coordination polymers based on varied polycarboxylates and different imidazole-containing ligands: syntheses, crystal structures and physical properties†
- [4] Nanocrystals of CuCoO2 derived from MOFs and their catalytic performance for the oxygen evolution reaction†
- [5] Front cover
- [6] Homo- and copolymerization of norbornene using tridentate IzQO palladium catalysts with dimethylaminoethyl as a side arm†‡
- [7] A new method of preparing compounds containing tin–metal bonds
- [8] A binder-free electrode architecture design for lithium–sulfur batteries: a review
- [9] Back cover
- [10] Immunoassay for parathion without its prior removal from solution in hexane
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 10195-79-6
-
BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5
-
CAS no.: 141807-57-0
